Cas no 1518658-43-9 (tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate)

• Product Name: tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate
• CAS No: 1518658-43-9
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• MDL: MFCD23771153
• CID: 5209950
• PubChem ID: 79798256
• Update Time: 2025-06-09

tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, 3,3,3-trifluoro-2-methyl-, 1,1-dimethylethyl ester
• Tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate
• tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate

• MDL： MFCD23771153
• Inchi： 1S/C8H14F3NO2/c1-6(2,3)14-5(13)7(4,12)8(9,10)11/h12H2,1-4H3/t7-/m1/s1
• InChI Key： KHWSJRKMRBXFMH-SSDOTTSWSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@](C)(C(F)(F)F)N

Additional information on tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate

Introduction to tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate (CAS No. 1518658-43-9)

tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate (CAS No. 1518658-43-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl ester group and a trifluoromethylated amino acid derivative. These properties make it an attractive candidate for various synthetic transformations and biological studies.

The tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate molecule is of particular interest due to its potential in the development of novel therapeutic agents. The presence of the trifluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. Recent research has highlighted its role in the synthesis of fluorinated peptides and small molecules with enhanced pharmacological profiles.

In the context of medicinal chemistry, tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate has been explored for its ability to modulate protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific kinases involved in cancer progression. This finding underscores the potential of tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate as a lead compound for the development of targeted cancer therapies.

Furthermore, the tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate molecule has shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound could effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate involves several well-established chemical reactions. One common approach is the reaction of trifluoromethylacetic acid with tert-butanol in the presence of a coupling agent to form the tert-butyl ester. Subsequent treatment with ammonia or an amine derivative yields the desired amino acid ester. This synthetic route is highly efficient and can be scaled up for industrial production.

In addition to its medicinal applications, tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate has been utilized in various analytical techniques due to its unique spectroscopic properties. For example, it has been employed as a derivatizing agent in gas chromatography-mass spectrometry (GC-MS) to enhance the detection and quantification of certain analytes. The trifluoromethyl group provides distinct fragmentation patterns that facilitate accurate identification and quantification.

The stability and solubility properties of tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate are also noteworthy. The tert-butyl ester group confers enhanced stability under various reaction conditions, making it suitable for use in complex synthetic sequences. Additionally, its solubility profile can be tailored by modifying the substituents on the amino acid backbone, allowing for optimization in different solvent systems.

Recent advancements in computational chemistry have further enhanced our understanding of tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic structure. These studies have revealed that the trifluoromethyl group significantly influences the compound's conformational flexibility and electronic distribution, which can be leveraged to design more effective derivatives.

In conclusion, tert-butyl 2-amino-3,3,3-trifluoro-2-methylpropanoate (CAS No. 1518658-43-9) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and analytical tools. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern chemical and biological sciences.